N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3,3-diphenylpropanamide

• IUPAC Name: N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C25H23N3O2S/c29-24(18-21(19-8-3-1-4-9-19)20-10-5-2-6-11-20)26-15-16-28-25(30)14-13-22(27-28)23-12-7-17-31-23/h1-14,17,21H,15-16,18H2,(H,26,29)
• InChI Key: JZTOKPKJDQQLAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3)C4=CC=CC=C4
• Molecular Formula: C25H23N3O2S
• Molecular Weight: 429.5 g/mol

Description

N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3,3-diphenylpropanamide, also known as Compound A, is a novel drug candidate that has been developed for various scientific research applications. The compound has shown promising results in preclinical studies and has the potential to be used in the treatment of various diseases.

Scientific Research Applications

Synthesis and Chemical Reactions

• Research has demonstrated methods for synthesizing pyridazine derivatives, including the use of 4-cyano-5,6-diphenyl-3(2H)-pyridazinone to obtain compounds with potential biological activities. These synthetic pathways facilitate the creation of a variety of compounds for further testing in biological applications (Deeb et al., 1992; Deeb & El-Abbasy, 2006).
• Studies have also explored the effect of solvents on the synthesis of pyridazinones, providing insights into how different reaction conditions can influence the final products. This research is crucial for optimizing the synthesis of pyridazinone derivatives for various applications (Sayed et al., 1993).

Biological Activities

• Pyridazinone derivatives have been evaluated for their antimicrobial activities. Compounds synthesized from reactions involving pyridazinone precursors showed promising results against various pathogenic bacteria and fungi, highlighting their potential as antimicrobial agents (Gad-Elkareem et al., 2011).
• The synthesis of novel pyridine and fused pyridine derivatives, starting from hydrazinyl-pyridine carbonitriles, has been conducted. These compounds were subjected to molecular docking screenings and demonstrated moderate to good binding energies, indicating their potential utility in drug development. Additionally, they exhibited antimicrobial and antioxidant activity (Flefel et al., 2018).

Esterification and Amidation Applications

• Pyridazin-1-yl phosphoric acid esters have been identified as efficient coupling agents for the esterification and amidation of carboxylic acids. These findings could have implications for the development of novel synthetic routes in organic chemistry and drug synthesis (Won et al., 2007; Kang et al., 2008).